Cas no 1361736-56-2 (6-(3,5-Dichlorophenyl)-5-fluoronicotinic acid)

• Product Name: 6-(3,5-Dichlorophenyl)-5-fluoronicotinic acid
• CAS No: 1361736-56-2
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4921891
• Update Time: 2025-06-12

6-(3,5-Dichlorophenyl)-5-fluoronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-Dichlorophenyl)-5-fluoronicotinic acid

• Inchi： 1S/C12H6Cl2FNO2/c13-8-1-6(2-9(14)4-8)11-10(15)3-7(5-16-11)12(17)18/h1-5H,(H,17,18)
• InChI Key： MUHBVWUHIRKMDW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=CC(C(=O)O)=CN=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2

Additional information on 6-(3,5-Dichlorophenyl)-5-fluoronicotinic acid

Introduction to 6-(3,5-Dichlorophenyl)-5-fluoronicotinic Acid (CAS No. 1361736-56-2)

6-(3,5-Dichlorophenyl)-5-fluoronicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1361736-56-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of nicotinic acid derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of 6-(3,5-Dichlorophenyl)-5-fluoronicotinic acid, particularly the presence of both chloro and fluoro substituents on the aromatic ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemistry investigations.

The molecular structure of 6-(3,5-Dichlorophenyl)-5-fluoronicotinic acid consists of a pyridine core substituted with a fluorine atom at the 5-position and a 3,5-dichlorophenyl group at the 6-position. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the pharmacokinetic profile of this compound. Similarly, the dichlorophenyl moiety introduces additional hydrophobicity and potential hydrogen bonding capabilities, further enhancing its suitability for drug design.

In recent years, there has been a growing interest in nicotinic acid derivatives as potential therapeutic agents due to their reported activities in various biological pathways. 6-(3,5-Dichlorophenyl)-5-fluoronicotinic acid has been studied for its potential role in modulating inflammatory responses, cardiovascular health, and metabolic disorders. The dichlorophenyl group is particularly noteworthy as it has been shown to enhance binding interactions with certain enzymes and receptors, which could be exploited for therapeutic purposes. Additionally, the fluorine substitution at the 5-position of the pyridine ring is a common feature in many bioactive molecules, contributing to improved pharmacological properties such as increased bioavailability and reduced susceptibility to metabolic degradation.

Recent research has highlighted the significance of 6-(3,5-Dichlorophenyl)-5-fluoronicotinic acid in the development of novel pharmaceuticals. Studies have demonstrated its potential as an intermediate in synthesizing more complex molecules with enhanced biological activity. The compound's ability to serve as a versatile building block in medicinal chemistry underscores its importance in drug discovery efforts. Furthermore, computational modeling studies have suggested that this derivative may exhibit favorable interactions with target proteins, making it a promising candidate for further optimization.

The synthesis of 6-(3,5-Dichlorophenyl)-5-fluoronicotinic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of both chloro and fluoro substituents necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the preparation of such intricate molecules.

The pharmacological profile of 6-(3,5-Dichlorophenyl)-5-fluoronicotinic acid is another area of active investigation. Preliminary studies have indicated that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. The dichlorophenyl group is thought to interact with enzymes such as lipoxygenases and cyclooxygenases, which are critical in mediating inflammatory processes. Additionally, the fluorine atom could enhance binding affinity by improving interactions with specific amino acid residues in target proteins.

Furthermore, research has explored the potential applications of 6-(3,5-Dichlorophenyl)-5-fluoronicotinic acid in managing metabolic disorders. Nicotinic acid derivatives are known to influence lipid metabolism by increasing high-density lipoprotein cholesterol levels. The structural features of this compound may enhance its efficacy in modulating lipid profiles while minimizing side effects associated with traditional nicotinic acid analogs. This makes it an attractive candidate for further development into therapeutic agents for cardiovascular diseases.

The future prospects for 6-(3,5-Dichlorophenyl)-5-fluoronicotinic acid are promising, with ongoing research aimed at elucidating its full pharmacological potential. Collaborative efforts between synthetic chemists and biologists are essential to fully harness its therapeutic benefits. As our understanding of biological pathways continues to expand, compounds like 6-(3,5-Dichlorophenyl)-5-fluoronicotinic acid will play an increasingly important role in addressing complex diseases through targeted molecular interventions.